Cas no 62490-43-1 (Benzoic acid, 2-[3-(3-methylphenyl)-1-oxo-2-propenyl]-)
62490-43-1 structure
Product Name:Benzoic acid, 2-[3-(3-methylphenyl)-1-oxo-2-propenyl]-
CAS No:62490-43-1
MF:C17H14O3
MW:266.291265010834
CID:442996
PubChem ID:71385900
Update Time:2025-04-19
Benzoic acid, 2-[3-(3-methylphenyl)-1-oxo-2-propenyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 2-[3-(3-methylphenyl)-1-oxo-2-propenyl]-
- 2-[3-(3-methylphenyl)prop-2-enoyl]benzoic acid
- 62490-43-1
- 2-[3-(3-Methylphenyl)acryloyl]benzoic acid
- DTXSID30808112
-
- Inchi: 1S/C17H14O3/c1-12-5-4-6-13(11-12)9-10-16(18)14-7-2-3-8-15(14)17(19)20/h2-11H,1H3,(H,19,20)
- InChI Key: VNSJMTKCMUZSEN-UHFFFAOYSA-N
- SMILES: O=C(C=CC1=CC=CC(C)=C1)C1C=CC=CC=1C(=O)O
Computed Properties
- Exact Mass: 266.09432
- Monoisotopic Mass: 266.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 386
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.3
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- PSA: 54.37
Benzoic acid, 2-[3-(3-methylphenyl)-1-oxo-2-propenyl]- Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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